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Compound of Interest

Compound Name: Latanoprost amide

Cat. No.: B15572137 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of pharmacologically active compounds like Latanoprost amide is paramount. This

document provides immediate, actionable guidance to minimize exposure risk and ensure

compliant disposal.

Hazard Summary
Latanoprost and its analogs are potent prostaglandin F2α analogues. The primary hazards

associated with these compounds include:

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1][2][3][4]

Eye Irritation: Can cause serious eye irritation.[1]

Flammability: Solutions may be flammable depending on the solvent used (e.g., methyl

acetate).
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Parameter Value Source

Occupational Exposure Limit

(OEL) for Latanoprost

0.7 µg/m³ (8-hour Time-

Weighted Average)

Latanoprost in Methyl Acetate -

Flash Point
-13 °C (8.6 °F)

Latanoprost in Methyl Acetate -

Boiling Point
57 °C (134.6 °F)

Operational Plan for Handling Latanoprost Amide
This step-by-step guide outlines the procedures for safely handling Latanoprost amide from

receipt to temporary storage.

1. Pre-Handling Preparations:

Read the Safety Data Sheet (SDS): Before use, all personnel must review the product-

specific SDS.

Designate a Handling Area: Conduct all work with Latanoprost amide in a designated area,

such as a chemical fume hood or a ventilated enclosure, to minimize airborne exposure.

Assemble Personal Protective Equipment (PPE): Ensure all necessary PPE is available and

in good condition.

2. Personal Protective Equipment (PPE) Protocol:

Gloves: Wear two pairs of powder-free, chemical-resistant gloves (e.g., nitrile) that meet

ASTM D6978 standards. The inner glove should be tucked under the gown cuff, and the

outer glove should go over the cuff.

Gown: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting

cuffs is required.

Eye Protection: Use chemical safety goggles. If there is a splash risk, a face shield should be

worn in addition to goggles.
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Respiratory Protection: If handling the compound as a powder or if there is a risk of

aerosolization outside of a contained system, a NIOSH-approved respirator is necessary.

3. Handling Procedures:

Weighing: If weighing a solid form, do so in a ventilated balance enclosure or chemical fume

hood to prevent dust inhalation.

Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing.

General Use: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the handling

area.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete and

before leaving the laboratory.

4. Spill Management:

Evacuate: Alert others and evacuate non-essential personnel from the area.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

like vermiculite or sand.

Collection: Carefully collect the absorbent material and any contaminated debris into a

designated hazardous waste container.

Decontamination: Clean the spill area thoroughly.

Disposal Plan for Latanoprost Amide Waste
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Segregation:

Do not mix Latanoprost amide waste with non-hazardous waste.
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Segregate waste into clearly labeled containers for:

Solid Waste: Contaminated gloves, gowns, pipette tips, and absorbent materials.

Aqueous Waste: All solutions containing Latanoprost amide.

Sharps: Contaminated needles and syringes.

2. Container Management:

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

chemical name "Latanoprost amide".

Storage: Keep waste containers sealed when not in use and store them in a designated,

secure area away from general lab traffic.

3. Final Disposal:

Arrange for a licensed environmental waste management contractor to collect and dispose of

the hazardous waste.

Ensure all necessary waste transfer documentation is completed and retained.

Never dispose of Latanoprost amide waste down the drain or in regular trash.

Safe Handling Workflow
The following diagram illustrates the logical flow of operations for safely handling Latanoprost
amide.
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Caption: Workflow for Safe Handling of Latanoprost Amide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15572137?utm_src=pdf-body-img
https://www.benchchem.com/product/b15572137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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